6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-fluorobenzoate

• IUPAC Name: [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-fluorobenzoate
• InChI: InChI=1S/C21H20FN3O5S2/c1-3-12(4-2)18(27)23-20-24-25-21(32-20)31-11-15-9-16(26)17(10-29-15)30-19(28)13-5-7-14(22)8-6-13/h5-10,12H,3-4,11H2,1-2H3,(H,23,24,27)
• InChI Key: UAXBHOKNEDFRCO-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H20FN3O5S2
• Molecular Weight: 477.5 g/mol

Description

6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-fluorobenzoate is a useful research compound. Its molecular formula is C21H20FN3O5S2 and its molecular weight is 477.53. The purity is usually 95%.
BenchChem offers high-quality 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-fluorobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-fluorobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A study by Hammam et al. (2005) explored the synthesis of various fluoro-substituted benzo[b]pyran compounds, including derivatives related to the specified chemical. These compounds exhibited anticancer activity against several human cancer cell lines, including lung, breast, and CNS cancers, showing potential at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Antioxidant and Anticancer Properties

Sunil et al. (2010) investigated the antioxidant properties of triazolo-thiadiazoles, closely related to the chemical . These compounds exhibited a dose-dependent cytotoxic effect on the hepatocellular carcinoma cell line, HepG2, and demonstrated potent antioxidant activity in various assays (Sunil et al., 2010).

Antiviral and Cytotoxic Activities

Dawood et al. (2011) synthesized new pyrazole- and isoxazole-based heterocycles, exhibiting significant activity against Herpes simplex type-1 (HSV-1). These compounds, including derivatives of the specified chemical, showed promising antiviral and cytotoxic activities (Dawood et al., 2011).

Fungicidal Activity

Chen et al. (2000) prepared thiadiazoles with potential fungicidal properties. The study found that certain derivatives exhibited high fungicidal activity against rice sheath blight, a major disease in rice cultivation (Chen et al., 2000).

Inhibition of Nitric Oxide Synthase

A study by Arias et al. (2018) developed pyrazoline and thiadiazoline heterocycles that inhibited different isoforms of nitric oxide synthase, an enzyme implicated in various pathological conditions. These derivatives, including structures similar to the specified chemical, showed selective inhibition against neuronal and inducible nitric oxide synthase (Arias et al., 2018).